N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-(p-tolyl)acetamide

• IUPAC Name: N-(5,6-dimethoxy-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C18H18N2O3S/c1-11-4-6-12(7-5-11)8-17(21)20-18-19-13-9-14(22-2)15(23-3)10-16(13)24-18/h4-7,9-10H,8H2,1-3H3,(H,19,20,21)
• InChI Key: UDWQJARAOZIKOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NC2=NC3=CC(=C(C=C3S2)OC)OC
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-(p-tolyl)acetamide, also known as DMXAA, is a small molecule that has been studied for its potential use in cancer therapy. DMXAA was first identified as a potent inducer of tumor necrosis factor-alpha (TNF-α) in mice and was subsequently found to have anti-tumor activity in various animal models.

Scientific Research Applications

Biological and Pharmacological Activities

• Urease Inhibition and Antioxidant Properties

  A study on a similar compound, N-(6-(p-tolyl)benzo[d]thiazol-2-yl)acetamide, found it to be highly active in urease inhibition, surpassing standard inhibitors. It also demonstrated moderate to good antioxidant, haemolytic, and antibacterial activities. Molecular docking studies showed that these compounds bind to the non-metallic active site of the urease enzyme, highlighting their potential in inhibiting urease-related diseases (Gull et al., 2016).

• Antibacterial Agents

  Derivatives of N-(benzo[d]thiazol-2-yl)acetamides were synthesized and evaluated for antibacterial activity. These novel heterocycles displayed promising activity against various bacterial strains, indicating their potential as antibacterial agents (Borad et al., 2015).

• Antitumor Activity

  Compounds based on the 2-(4-aminophenyl)benzothiazole structure, similar to N-(5,6-dimethoxybenzo[d]thiazol-2-yl)-2-(p-tolyl)acetamide, were synthesized and evaluated for antitumor activity. Some of these compounds showed considerable anticancer activity against various cancer cell lines, suggesting their potential use in cancer therapy (Yurttaş et al., 2015).

• Src Kinase Inhibitory and Anticancer Activities

  Derivatives of N-(benzo[d]thiazol-2-yl)acetamides were synthesized and evaluated for Src kinase inhibitory and anticancer activities. These compounds demonstrated the ability to inhibit c-Src kinase and showed potential in inhibiting cancer cell proliferation (Fallah-Tafti et al., 2011).

• Antimicrobial Study

  Derivatives of N-(benzo[d]thiazol-2-yl)acetamides were synthesized and evaluated for antimicrobial activity. The study found that these compounds showed good to moderate activity against selected bacterial and fungal strains, indicating their potential as antimicrobial agents (Anuse et al., 2019).

• Anti-Inflammatory and Analgesic Activities

  Some derivatives of N-(benzo[d]thiazol-2-yl)acetamides were synthesized and evaluated for anti-inflammatory and analgesic activities. The study revealed that certain compounds exhibited significant anti-inflammatory and analgesic effects (El-Sawy et al., 2014).